Cas no 1807070-31-0 (Methyl 4-cyano-3-nitro-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-cyano-3-nitro-2-(trifluoromethyl)benzoate
• CAS No: 1807070-31-0
• MF: C₁₀H₅F₃N₂O₄
• MW: 274.152912855148
• CID: 4795731
• Update Time: 2025-06-12

Methyl 4-cyano-3-nitro-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-nitro-2-(trifluoromethyl)benzoate

• Inchi： 1S/C10H5F3N2O4/c1-19-9(16)6-3-2-5(4-14)8(15(17)18)7(6)10(11,12)13/h2-3H,1H3
• InChI Key： MTRHBDHHWLJWMB-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)C=CC=1C(=O)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 423
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9

Additional information on Methyl 4-cyano-3-nitro-2-(trifluoromethyl)benzoate

Recent Advances in the Study of Methyl 4-cyano-3-nitro-2-(trifluoromethyl)benzoate (CAS: 1807070-31-0)

Methyl 4-cyano-3-nitro-2-(trifluoromethyl)benzoate (CAS: 1807070-31-0) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its importance in the development of novel therapeutic agents, owing to its unique chemical properties and reactivity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

One of the most significant advancements in the study of Methyl 4-cyano-3-nitro-2-(trifluoromethyl)benzoate is its role in the synthesis of trifluoromethyl-substituted heterocycles. These heterocycles are crucial in medicinal chemistry due to their enhanced metabolic stability and bioavailability. A recent study published in the Journal of Medicinal Chemistry demonstrated the efficient use of this compound in the construction of trifluoromethylated pyridines, which exhibit promising activity against various cancer cell lines.

In addition to its applications in medicinal chemistry, Methyl 4-cyano-3-nitro-2-(trifluoromethyl)benzoate has been explored as a building block for agrochemicals. Researchers have reported its utility in the synthesis of herbicides and fungicides with improved efficacy and environmental safety. The compound's nitro and cyano functional groups allow for versatile chemical transformations, making it a valuable precursor in agrochemical design.

Recent synthetic methodologies have also focused on optimizing the production of Methyl 4-cyano-3-nitro-2-(trifluoromethyl)benzoate. A study in Organic Process Research & Development detailed a scalable and cost-effective route for its synthesis, emphasizing the use of green chemistry principles to minimize waste and improve yield. These advancements are expected to facilitate the large-scale production of this compound, meeting the growing demand in both pharmaceutical and agrochemical sectors.

Looking ahead, the potential of Methyl 4-cyano-3-nitro-2-(trifluoromethyl)benzoate in drug discovery and development remains vast. Ongoing research is exploring its incorporation into more complex molecular architectures, targeting a wider range of biological activities. Furthermore, computational studies are being conducted to predict its reactivity and interactions with biological targets, which could accelerate the design of new therapeutic agents.

In conclusion, Methyl 4-cyano-3-nitro-2-(trifluoromethyl)benzoate (CAS: 1807070-31-0) continues to be a compound of significant interest in the chemical and biological sciences. Its versatile applications in medicinal and agrochemical chemistry, coupled with recent advancements in synthetic methodologies, underscore its importance as a key intermediate. Future research is likely to uncover even more innovative uses for this compound, further solidifying its role in the development of next-generation pharmaceuticals and agrochemicals.